Cas no 2172197-96-3 (2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine)

• Product Name: 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine
• CAS No: 2172197-96-3
• MF: C₉H₆BrClN₂OS
• MW: 305.578738689423
• CID: 6513779
• PubChem ID: 165960586
• Update Time: 2025-07-22

2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine
• 2172197-96-3
• EN300-1290009
• 2-bromo-5-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pyrazine

• Inchi： 1S/C9H6BrClN2OS/c10-7-3-13-9(4-12-7)15-5-6-1-2-8(11)14-6/h1-4H,5H2
• InChI Key： GXJKQUBQJRRLJB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)SCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 303.90727g/mol
• Monoisotopic Mass: 303.90727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine

Introduction to 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine (CAS No. 2172197-96-3)

2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine, identified by its Chemical Abstracts Service (CAS) number 2172197-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of bromine and chloro substituents, along with a methylsulfanyl group attached to a furan moiety, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine contribute to its potential utility in drug discovery and development. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Similarly, the chloro group on the furan ring can be readily modified through nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyrazines in the design of novel therapeutic agents. Pyrazines exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine may confer unique interactions with biological targets, making it a promising candidate for further investigation.

In the context of drug development, the synthesis of 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine has been optimized to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and improving atom economy. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrazine-furan scaffold efficiently. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

One area where 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that drive pathological processes. The structural motifs present in 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine may facilitate interactions with kinase active sites, making it a valuable scaffold for lead optimization.

Another emerging application of this compound is in the field of immunomodulation. Immune checkpoint inhibitors have revolutionized cancer therapy by harnessing the body's immune system to target tumors. Compounds derived from 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine could potentially modulate immune responses by interacting with receptors or signaling pathways involved in immune regulation. Preclinical studies are ongoing to explore these possibilities further.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict how 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine might interact with biological targets at the atomic level. These simulations help guide experimental design by identifying key residues involved in binding and predicting potential binding affinities. Such integrative approaches accelerate the process of identifying promising candidates for further validation.

In conclusion, 2-bromo-5-{(5-chlorofuran-2-yl)methylsulfanyl}pyrazine (CAS No. 2172197-96-3) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile building block for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic avenues, compounds like this will remain at the forefront of drug discovery efforts.